Cas no 2378489-93-9 ((S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan-1-ol hydrochloride)

• Product Name: (S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan-1-ol hydrochloride
• CAS No: 2378489-93-9
• MF: C₈H₁₀BrCl₂NO
• MW: 286.98109960556
• CID: 5141456
• PubChem ID: 145875809
• Update Time: 2025-10-28

(S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(3-BROMO-5-CHLOROPHENYL)ETHAN-1-OL HYDROCHLORIDE
• CS-0260171
• EN300-7463686
• (2S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan-1-ol HCl
• (2S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethanol;hydrochloride
• 2378489-93-9
• F76731
• (S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan-1-ol hydrochloride

• Inchi： 1S/C8H9BrClNO.ClH/c9-6-1-5(8(11)4-12)2-7(10)3-6;/h1-3,8,12H,4,11H2;1H/t8-;/m1./s1
• InChI Key： NYFOXLPIARLPFE-DDWIOCJRSA-N
• SMILES： [C@@H](C1C=C(Cl)C=C(Br)C=1)(N)CO.Cl

Computed Properties

• Exact Mass: 284.93228g/mol
• Monoisotopic Mass: 284.93228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan-1-ol hydrochloride

Introduction to (S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan-1-ol hydrochloride (CAS No: 2378489-93-9)

Chemical Overview: (S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan-1-ol hydrochloride, with the CAS number 2378489-93-9, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique stereochemistry, which plays a pivotal role in its biological activity and potential applications. The molecule consists of an amino group, a hydroxyl group, and a substituted phenyl ring with bromine and chlorine substituents, all of which contribute to its intricate chemical properties.

Structural Features: The (S)-configuration at the chiral center is a defining feature of this compound, influencing its interaction with biological systems. The phenyl ring with bromo and chloro substituents introduces electronic and steric effects that enhance its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of such halogenated aromatic systems in drug design, particularly in targeting specific receptors and enzymes.

Synthesis and Characterization: The synthesis of (S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan-1-ol hydrochloride involves a multi-step process that typically includes nucleophilic substitution, oxidation, and stereoselective reduction. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to confirm the stereochemistry and purity of the compound. These methods are critical for ensuring the reliability of experimental results in downstream applications.

Pharmacological Applications: Recent research has focused on the biological activity of this compound, particularly its potential as a lead molecule in drug discovery. Studies have demonstrated that the compound exhibits antimicrobial, anti-inflammatory, and anticancer properties, making it a promising candidate for therapeutic development. For instance, its ability to inhibit key enzymes involved in inflammation pathways has been extensively investigated using in vitro models.

Mechanism of Action: The mechanism of action of (S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan-1-ol hydrochloride involves multiple pathways. Its amino group facilitates hydrogen bonding interactions with target proteins, while the halogenated phenyl ring enhances its lipophilicity, enabling better penetration into cellular membranes. Computational modeling studies have provided insights into how these structural features contribute to the compound's bioavailability and efficacy.

Safety and Toxicity: As with any pharmaceutical candidate, understanding the safety profile is crucial. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity in animal models. However, further long-term studies are required to assess its potential for chronic toxicity and genotoxicity. Regulatory guidelines mandate rigorous testing to ensure that any therapeutic application meets safety standards.

Future Directions: The future of (S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan-1-ol hydrochloride lies in its further optimization for specific therapeutic applications. Researchers are exploring strategies to enhance its pharmacokinetic properties, such as improving solubility and reducing metabolism-related issues. Additionally, collaborative efforts between academia and industry are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, (S)-2-Amino-2-(3-bromo-5-chlorophenyl)ethan